Cas no 53079-45-1 (Aspartic acid, N-(phenylmethyl)-3-[(phenylmethyl)amino]-)
53079-45-1 structure
Product Name:Aspartic acid, N-(phenylmethyl)-3-[(phenylmethyl)amino]-
CAS No:53079-45-1
MF:C18H20N2O4
MW:328.362404823303
CID:1584777
PubChem ID:108349
Update Time:2025-04-21
Aspartic acid, N-(phenylmethyl)-3-[(phenylmethyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- Aspartic acid, N-(phenylmethyl)-3-[(phenylmethyl)amino]-
- (2S)-2,3-bis(benzylamino)butanedioic acid
- meso-2,3-Bis(benzylamino)succinic acid
- NCI60_028484
- 2,3-Bis(benzylamino)succinic acid
- SCHEMBL5085491
- CHEMBL1999612
- 55645-40-4
- DTXSID10610876
- 2,3-bis(benzylamino)butanedioic acid
- NSC-679576
- (3S)-rel-N-Benzyl-3-benzylamino-D-aspartic acid
- NSC679576
- NS00055783
- D-Aspartic acid, N-(phenylmethyl)-3-((phenylmethyl)amino)-, (3S)-rel-
- 53079-45-1
- erythro-N-Benzyl-3-(benzylamino)aspartic acid
- N-Benzyl-3-(benzylamino)-L-aspartic acid
- EINECS 259-736-8
-
- Inchi: 1S/C18H20N2O4/c21-17(22)15(19-11-13-7-3-1-4-8-13)16(18(23)24)20-12-14-9-5-2-6-10-14/h1-10,15-16,19-20H,11-12H2,(H,21,22)(H,23,24)
- InChI Key: FZEXWQSUEVTZEC-UHFFFAOYSA-N
- SMILES: OC(C(C(C(=O)O)NCC1C=CC=CC=1)NCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 328.1424
- Monoisotopic Mass: 328.14230712g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 9
- Complexity: 366
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.9
- Topological Polar Surface Area: 98.7Ų
Experimental Properties
- PSA: 98.66
Aspartic acid, N-(phenylmethyl)-3-[(phenylmethyl)amino]- Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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